Hydrogen Bond Donor Profile: Carbonitrile vs. Carboxamide
The target carbonitrile compound (C11H11N3O, MW 201.22) exhibits two hydrogen bond donors (N-H of the pyridone and the bridged secondary amine) and three hydrogen bond acceptors, providing a balanced hydrogen-bonding profile suitable for fragment library design . In contrast, the directly analogous 4-carboxamide derivative (C11H13N3O2, MW 219.24) possesses only one hydrogen bond donor—the carboxamide NH2 acts as a single donor—while simultaneously introducing an additional acceptor, altering the total HBD/HBA ratio from 2/3 to 1/5 [1]. This shift substantially modifies the compound's molecular recognition fingerprint, making the carboxamide an unsuitable surrogate for the carbonitrile in projects where the dual-donor pharmacophore is essential for target engagement.
Carboxamide: 1 HBD, 5 HBA, MW 219.24
| Evidence Dimension | Hydrogen bond donor (HBD) and acceptor (HBA) count, molecular weight, and TPSA |
|---|---|
| Target Compound Data | HBD=2, HBA=3, MW=201.22 g/mol, TPSA=68.68 Ų (5-Oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carbonitrile, CAS 1822801-16-0) |
| Comparator Or Baseline | HBD=1, HBA=5, MW=219.24 g/mol, TPSA=65.36 Ų (5-Oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carboxamide) |
| Quantified Difference | ΔHBD = +1 for target; ΔHBA = -2 for target; ΔMW = -18.02 g/mol; ΔTPSA = +3.32 Ų for target |
| Conditions | Computed molecular properties from vendor datasheets and computational chemistry databases |
Why This Matters
The doubled hydrogen bond donor capacity of the carbonitrile scaffold provides a fundamentally different pharmacophore for protein-ligand interactions, particularly with backbone carbonyls and side chain acceptors, which cannot be replicated by the carboxamide.
- [1] Sildrug computational pharmacology platform. Drug-likeness properties for 5-oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carboxamide. TPSA=65.36 Ų, clogP=0.99, HBA=5, HBD=1, RB=4. View Source
